Cas no 61699-72-7 (3-Cyclobutene-1,2-dione, 3,4-bis(cyclopentyloxy)-)

3-Cyclobutene-1,2-dione, 3,4-bis(cyclopentyloxy)- structure
61699-72-7 structure
Product Name:3-Cyclobutene-1,2-dione, 3,4-bis(cyclopentyloxy)-
CAS No:61699-72-7
MF:C14H18O4
MW:250.290324687958
CID:469441
PubChem ID:71393227
Update Time:2025-04-19

3-Cyclobutene-1,2-dione, 3,4-bis(cyclopentyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclobutene-1,2-dione, 3,4-bis(cyclopentyloxy)-
    • 3,4-dicyclopentyloxycyclobut-3-ene-1,2-dione
    • 3,4-Bis(cyclopentyloxy)cyclobut-3-ene-1,2-dione
    • DTXSID10815001
    • 61699-72-7
    • Inchi: 1S/C14H18O4/c15-11-12(16)14(18-10-7-3-4-8-10)13(11)17-9-5-1-2-6-9/h9-10H,1-8H2
    • InChI Key: HWHHYUZBPPDHPA-UHFFFAOYSA-N
    • SMILES: O(C1C(C(C=1OC1CCCC1)=O)=O)C1CCCC1

Computed Properties

  • Exact Mass: 250.12054
  • Monoisotopic Mass: 250.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6

3-Cyclobutene-1,2-dione, 3,4-bis(cyclopentyloxy)- Related Literature

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